Cas no 195251-35-5 (Ethyl 2-(2-Benzimidazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate)

• Product Name: Ethyl 2-(2-Benzimidazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• CAS No: 195251-35-5
• MF: C₁₄H₁₃N₅O₃
• MW: 299.284722089767
• MDL: MFCD22205839
• CID: 1056942
• PubChem ID: 15316321
• Update Time: 2025-06-08

Ethyl 2-(2-Benzimidazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-Benzimidazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• 2-(1H-benzimidazol-2-ylamino)-1,6-dihydro-6-oxo-5-Pyrimidinecarboxylic acid ethyl ester
• Ethyl 2-(1H-benzimidazol-2-ylamino)-6-oxo-1,6-dihydro-5-pyrimidin ecarboxylate
• A924822
• ethyl 2-(1H-benzimidazol-2-ylamino)-6-oxo-1H-pyrimidine-5-carboxylate
• SY018157
• Ethyl 2-((1H-benzo[d]imidazol-2-yl)amino)-4-hydroxypyrimidine-5-carboxylate
• AC5135
• MFCD22205839
• AKOS027256910
• DA-19023
• Ethyl2-(2-Benzimidazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• 195251-35-5
• CS-0449276

• MDL： MFCD22205839
• Inchi： 1S/C14H13N5O3/c1-2-22-12(21)8-7-15-13(18-11(8)20)19-14-16-9-5-3-4-6-10(9)17-14/h3-7H,2H2,1H3,(H3,15,16,17,18,19,20)
• InChI Key： ZMNIDKCGHFKPGH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(NC1=O)NC1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 299.10200
• Monoisotopic Mass: 299.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 113.02000
• LogP: 2.05180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Ethyl 2-(2-Benzimidazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate

Comprehensive Overview of Ethyl 2-(2-Benzimidazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate (CAS No. 195251-35-5)

Ethyl 2-(2-Benzimidazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate (CAS No. 195251-35-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzimidazole derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the benzimidazole and dihydropyrimidine moieties, make it a promising candidate for various applications, particularly in drug discovery and development.

The compound's CAS number 195251-35-5 serves as a unique identifier, ensuring precise tracking and referencing in scientific literature and databases. Researchers often search for this CAS number to access detailed chemical properties, synthesis methods, and safety data. The growing interest in benzimidazole-based compounds is driven by their potential in addressing contemporary health challenges, such as antimicrobial resistance and cancer therapy. This aligns with current trends where users frequently inquire about novel therapeutic agents and small molecule inhibitors.

From a structural perspective, Ethyl 2-(2-Benzimidazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate exhibits a hybrid framework that combines the benzimidazole core with a dihydropyrimidine scaffold. This combination is particularly intriguing because both fragments are prevalent in many FDA-approved drugs. For instance, benzimidazole derivatives are found in antiparasitic and antiviral medications, while dihydropyrimidine derivatives are key components of calcium channel blockers. Such structural versatility makes this compound a focal point for medicinal chemistry studies.

In recent years, the scientific community has shown a surge in interest toward heterocyclic compounds due to their broad-spectrum bioactivity. A quick analysis of search engine queries reveals that terms like "benzimidazole derivatives in drug design" and "dihydropyrimidine synthesis" are trending. These keywords reflect the demand for innovative solutions in pharmaceutical research, where Ethyl 2-(2-Benzimidazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate could play a pivotal role. Its potential applications extend to enzyme inhibition, receptor modulation, and even cancer cell targeting.

The synthesis of Ethyl 2-(2-Benzimidazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these methods to improve yield and purity, which are critical for preclinical studies. Given the compound's complexity, its characterization relies heavily on advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure accurate identification and quality control, which are essential for reproducibility in scientific experiments.

Another area of interest is the compound's potential role in green chemistry. With sustainability becoming a global priority, scientists are exploring eco-friendly synthesis routes for heterocyclic compounds. This aligns with frequent user searches for "sustainable drug synthesis" and "green chemistry in pharmaceuticals." By leveraging catalytic methods or solvent-free reactions, researchers aim to reduce the environmental footprint of producing Ethyl 2-(2-Benzimidazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate.

In conclusion, Ethyl 2-(2-Benzimidazolylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate (CAS No. 195251-35-5) represents a fascinating intersection of medicinal chemistry and drug discovery. Its structural uniqueness and potential bioactivity make it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may contribute to breakthroughs in treating various diseases, fulfilling the growing demand for innovative therapeutic agents.